Methyl-d3-ethyldisulfide
Description
Methyl-d3-ethyldisulfide (C₃H₅D₃S₂) is a deuterated analog of methyl ethyl disulfide (C₃H₈S₂), where three hydrogen atoms in the methyl group are replaced by deuterium (²H or D). This isotopic substitution enhances its utility in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies, as deuterium provides distinct spectral signatures and reduces interference from non-deuterated analogs in trace analysis . The parent compound, methyl ethyl disulfide, is characterized by a disulfide (-S-S-) bond bridging a methyl (-CH₃) and ethyl (-CH₂CH₃) group, with a molecular weight of 108.23 g/mol and CAS registry number 20333-39-5 .
Properties
CAS No. |
98984-66-8 |
|---|---|
Molecular Formula |
C3H5D3S2 |
Molecular Weight |
111.244 |
Purity |
85% min. |
Synonyms |
Methyl-d3-ethyldisulfide |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Structural Features |
|---|---|---|---|---|
| Methyl-d3-ethyldisulfide | C₃H₅D₃S₂ | ~111.23* | N/A† | Deuterated methyl group (-CD₃) |
| Methyl ethyl disulfide | C₃H₈S₂ | 108.23 | 20333-39-5 | -S-S- bridge between methyl and ethyl groups |
| Dimethyl disulfide | C₂H₆S₂ | 94.20 | 624-92-0 | -S-S- bridge between two methyl groups |
| Dimethyl trisulfide | C₂H₆S₃ | 126.26 | 3658-80-8 | -S-S-S- chain between two methyl groups |
*Calculated by substituting 3 H atoms (1.008 g/mol each) with D (2.014 g/mol each).
†Deuterated analogs often lack distinct CAS numbers but are derivatives of parent compounds .
Spectroscopic and Analytical Data
| Compound | Mass Spectrometry (MS) | NMR Characteristics |
|---|---|---|
| This compound | M⁺ peak at m/z ~111 (vs. 108 for parent) | Absence of proton signals for CD₃ group |
| Methyl ethyl disulfide | M⁺ peak at m/z 108.1 | Distinct CH₃ (δ ~2.1 ppm) and CH₂ (δ ~2.5 ppm) signals |
| Dimethyl disulfide | M⁺ peak at m/z 94.1 | Single CH₃ proton signal (δ ~2.3 ppm) |
Deuterated compounds like this compound exhibit reduced proton noise in ¹H-NMR and higher mass-to-charge ratios in MS, enabling precise quantification in complex matrices .
Research Findings and Industrial Use Cases
- Food Industry : Dimethyl disulfide and trisulfide are FCC/JECFA-compliant additives, whereas methyl ethyl disulfide is less common due to its stronger odor profile .
- Analytical Chemistry : Deuterated and ¹³C-labeled disulfides are critical in LC-MS/MS workflows for pesticide residue analysis, where matrix effects necessitate isotopic internal standards .
- Safety Profiles : Dimethyl disulfide (CAS 624-92-0) is classified as flammable and toxic upon inhalation, while methyl ethyl disulfide requires handling under inert gas due to its volatility .
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